AMG 333: A Selective TRPM8 Antagonist - A Technical Whitepaper
AMG 333: A Selective TRPM8 Antagonist - A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals
Abstract
AMG 333 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel, a key sensor for cold temperatures and a potential therapeutic target for migraine and other pain conditions. Developed by Amgen, AMG 333 progressed to Phase I clinical trials before its discontinuation due to adverse effects. This technical guide provides a comprehensive overview of the available preclinical and clinical data on AMG 333, including its mechanism of action, pharmacokinetics, pharmacodynamics, and the experimental protocols used in its evaluation. All quantitative data is presented in structured tables for clarity, and key pathways and workflows are visualized using diagrams.
Introduction
The Transient Receptor Potential Melastatin 8 (TRPM8) channel is a non-selective cation channel primarily expressed in a subset of sensory neurons. It is activated by cold temperatures (in the range of 8-28°C) and cooling compounds such as menthol (B31143) and icilin (B1674354). Its role in cold sensation and its expression in trigeminal ganglia neurons implicated in migraine pathophysiology made it an attractive target for analgesic drug development.[1][2] AMG 333 emerged from a high-throughput screening campaign and subsequent lead optimization effort to identify a potent, selective, and orally bioavailable TRPM8 antagonist for the treatment of migraine.[3]
Mechanism of Action
AMG 333 acts as a direct antagonist of the TRPM8 ion channel. By binding to the channel, it prevents the influx of cations (primarily Ca2+ and Na+) that is normally induced by cold stimuli or chemical agonists. This blockade of TRPM8 activity in sensory neurons is hypothesized to reduce the signaling of cold and pain information to the central nervous system.
Mechanism of TRPM8 antagonism by AMG 333.
Preclinical Data
In Vitro Pharmacology
AMG 333 is a highly potent antagonist of the human TRPM8 channel.
| Parameter | Species | Value | Reference |
| IC50 | Human | 13 nM | [3] |
In Vivo Pharmacology
AMG 333 demonstrated dose-dependent efficacy in rat models of TRPM8 activation.
| Model | Species | Endpoint | ED50 | Reference |
| Icilin-Induced Wet-Dog Shakes | Rat | Inhibition of shaking behavior | 1.14 mg/kg (p.o.) | [3] |
| Cold Pressor Test | Rat | Inhibition of blood pressure increase | 1.10 mg/kg (p.o.) | [3] |
Preclinical Pharmacokinetics
Detailed pharmacokinetic parameters for AMG 333 in preclinical species are not publicly available. The compound was described as "orally bioavailable".[3]
Clinical Data
AMG 333 was evaluated in two Phase I clinical trials. However, both studies were discontinued (B1498344), and detailed quantitative results have not been publicly released.
Clinical Trials Overview
| ClinicalTrials.gov ID | Phase | Status | Study Design | Population | Primary Objectives |
| NCT01953341 | I | Completed | Single Ascending Dose (SAD), Randomized, Double-Blind, Placebo-Controlled | Healthy Volunteers and Migraine Patients | Safety and Tolerability |
| NCT02132429 | I | Terminated | Multiple Ascending Dose (MAD), Randomized, Double-Blind, Placebo-Controlled | Healthy Volunteers and Migraine Patients | Safety and Tolerability |
Pharmacokinetics
Specific pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) from the Phase I studies have not been published.
Pharmacodynamics
One of the secondary objectives of the clinical trials was to characterize the effect of AMG 333 on the cold pressor test (CPT)-induced increase in blood pressure in humans. Quantitative data from these assessments are not available.
Safety and Tolerability
The development of AMG 333 was halted due to adverse events observed in the Phase I trials. These included:
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A sensation of feeling hot
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Paresthesia (tingling or numbness)
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Dysesthesia (abnormal sensation)
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Dysgeusia (distortion of the sense of taste)
The frequency and severity of these adverse events across the different dose cohorts have not been publicly detailed.
Experimental Protocols
Detailed internal protocols used by Amgen for the specific evaluation of AMG 333 are not publicly available. The following sections describe generalized methodologies for the key experiments cited.
In Vitro TRPM8 Functional Assay (Calcium Influx)
This assay measures the ability of a compound to inhibit TRPM8 channel activation by monitoring changes in intracellular calcium concentration.
Workflow for in vitro TRPM8 functional assay.
Methodology:
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Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human TRPM8 channel are cultured in appropriate media.
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Cell Plating: Cells are seeded into 96- or 384-well microplates and allowed to adhere overnight.
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Dye Loading: The cell culture medium is replaced with a solution containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and incubated to allow the dye to enter the cells.
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Compound Incubation: The dye solution is removed, and cells are incubated with varying concentrations of AMG 333 or vehicle control.
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Agonist Stimulation: A TRPM8 agonist (e.g., icilin or menthol) is added to the wells to activate the channel.
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Signal Detection: Changes in intracellular calcium are measured as changes in fluorescence intensity using a fluorometric imaging plate reader (FLIPR) or a similar instrument.
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Data Analysis: The inhibition of the agonist-induced calcium influx by AMG 333 is calculated, and the IC50 value is determined from the concentration-response curve.
In Vivo Icilin-Induced Wet-Dog Shake Model
This model assesses the in vivo target engagement of TRPM8 antagonists. Systemic administration of the TRPM8 agonist icilin induces a characteristic "wet-dog shake" behavior in rats.
Methodology:
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Acclimation: Sprague-Dawley rats are acclimated to the testing environment.
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Dosing: Animals are orally administered with either vehicle or varying doses of AMG 333.
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Icilin Challenge: After a predetermined pretreatment time, rats are administered a standardized dose of icilin (intraperitoneally or subcutaneously).
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Observation: The number of wet-dog shakes is counted for a defined period following the icilin injection.
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Data Analysis: The dose-dependent inhibition of wet-dog shakes by AMG 333 is determined, and the ED50 is calculated.
In Vivo Cold Pressor Test
This test evaluates the effect of a compound on the physiological response to a cold stimulus. In rats, immersion of a paw in cold water typically leads to an increase in blood pressure.
Workflow for the in vivo cold pressor test in rats.
Methodology:
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Animal Preparation: Rats are anesthetized, and a catheter is implanted in an artery (e.g., femoral or carotid artery) for direct blood pressure monitoring.
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Baseline Measurement: Baseline blood pressure and heart rate are recorded.
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Dosing: Animals are administered either vehicle or varying doses of AMG 333.
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Cold Challenge: After a specified time, a paw is immersed in cold water for a defined duration.
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Blood Pressure Monitoring: Blood pressure is continuously monitored before, during, and after the cold stimulus.
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Data Analysis: The increase in blood pressure induced by the cold stimulus is quantified, and the inhibitory effect of AMG 333 is used to calculate the ED50.
Conclusion
AMG 333 is a well-characterized, potent, and selective TRPM8 antagonist that demonstrated efficacy in preclinical models of TRPM8 activation. Its development, however, was halted in early clinical trials due to a challenging safety and tolerability profile, primarily characterized by sensations of heat and other sensory disturbances. These findings highlight a potential on-target effect of systemic TRPM8 antagonism that may pose a significant hurdle for the development of drugs in this class for non-localized pain conditions. The data on AMG 333, though from a discontinued program, provides valuable insights for researchers in the field of TRP channel modulation and pain therapeutics. The lack of detailed published clinical data underscores the challenges in accessing comprehensive information from early-stage drug development programs that do not proceed.
